Cas no 1329839-69-1 (5-Acetoxymethyl-2-furancarboxylic Acid-13C6)

5-Acetoxymethyl-2-furancarboxylic Acid-13C6 structure
1329839-69-1 structure
Product Name:5-Acetoxymethyl-2-furancarboxylic Acid-13C6
CAS No:1329839-69-1
MF:C8H8O5
MW:190.102051734924
CID:4694886
Update Time:2023-08-14

5-Acetoxymethyl-2-furancarboxylic Acid-13C6 Chemical and Physical Properties

Names and Identifiers

    • 5-Acetoxymethyl-2-furancarboxylic Acid-13C6
    • Inchi: 1S/C8H8O5/c1-5(9)12-4-6-2-3-7(13-6)8(10)11/h2-3H,4H2,1H3,(H,10,11)/i2+1,3+1,4+1,6+1,7+1,8+1
    • InChI Key: VEHIMKWMEKVUMD-BOCFXHSMSA-N
    • SMILES: O1[13C]([13C](=O)O)=[13CH][13CH]=[13C]1[13CH2]OC(C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 213
  • Topological Polar Surface Area: 76.7

Experimental Properties

  • Density: 1.3±0.1 g/cm3

5-Acetoxymethyl-2-furancarboxylic Acid-13C6 Security Information

5-Acetoxymethyl-2-furancarboxylic Acid-13C6 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A167522-1mg
5-Acetoxymethyl-2-furancarboxylic Acid-13C6
1329839-69-1
1mg
$ 282.00 2023-04-19
TRC
A167522-10mg
5-Acetoxymethyl-2-furancarboxylic Acid-13C6
1329839-69-1
10mg
$ 2193.00 2023-04-19
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